Cas no 1164529-74-1 (2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide)
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide Chemical and Physical Properties
Names and Identifiers
-
- MLS000540306
- 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
- (Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methylsulfonyl]prop-2-enamide
- SMR000125564
- (2Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methanesulfonyl]prop-2-enamide
- BDBM41589
- cid_1475337
- HMS2309P15
- (Z)-2,3-dichloro-N-(6-methoxy-3-pyridyl)-3-(4-methylbenzyl)sulfony
- 2-Propenamide, 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[[(4-methylphenyl)methyl]sulfonyl]-, (2Z)-
-
- Inchi: 1S/C17H16Cl2N2O4S/c1-11-3-5-12(6-4-11)10-26(23,24)16(19)15(18)17(22)21-13-7-8-14(25-2)20-9-13/h3-9H,10H2,1-2H3,(H,21,22)/b16-15+
- InChI Key: WYMDXXSMQXLDSI-FOCLMDBBSA-N
- SMILES: Cl/C(=C(/C(NC1C=NC(=CC=1)OC)=O)\Cl)/S(CC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 625
- XLogP3: 3.3
- Topological Polar Surface Area: 93.7
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 10K-368S-1MG |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide |
1164529-74-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 10K-368S-5MG |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide |
1164529-74-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 10K-368S-10MG |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide |
1164529-74-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 10K-368S-50MG |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide |
1164529-74-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 10K-368S-100MG |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide |
1164529-74-1 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00892187-1g |
(2Z)-2,3-Dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methanesulfonyl]prop-2-enamide |
1164529-74-1 | 90% | 1g |
¥2401.0 | 2023-04-05 |
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
Research Brief on 2,3-Dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide (CAS: 1164529-74-1)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide (CAS: 1164529-74-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.
The compound, characterized by its acrylamide backbone and sulfonyl group, has been investigated primarily for its role as a covalent inhibitor. Recent studies have demonstrated its ability to selectively target cysteine residues in key enzymes, thereby modulating critical signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits potent inhibitory activity against protein kinases involved in inflammatory responses, with an IC50 value in the nanomolar range.
In terms of synthesis, a novel route for the production of 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide has been optimized to improve yield and purity. The process involves a multi-step reaction sequence, including the condensation of 6-methoxy-3-pyridinamine with 2,3-dichloroacryloyl chloride, followed by sulfonylation with 4-methylbenzyl sulfonyl chloride. Analytical techniques such as HPLC and NMR spectroscopy have confirmed the structural integrity of the final product, ensuring its suitability for further biological evaluation.
Preclinical studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. In vivo models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. Notably, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active investigation.
In conclusion, 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide represents a versatile scaffold for drug development, with demonstrated efficacy in modulating enzymatic activity. Future research should focus on optimizing its selectivity and safety profile to advance its translation into clinical trials. Collaborative efforts between chemists and biologists will be essential to unlock its full therapeutic potential.
1164529-74-1 (2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)